2-chloro-N-[3-[4-chloro-3-(trifluoromethyl)anilino]-3-oxopropyl]benzamide
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Description
2-chloro-N-[3-[4-chloro-3-(trifluoromethyl)anilino]-3-oxopropyl]benzamide is a benzamide derivative featuring a chloro-substituted benzamide core linked to a 4-chloro-3-(trifluoromethyl)aniline moiety via a 3-oxopropyl spacer. This compound is structurally designed to optimize interactions with biological targets, leveraging the electron-withdrawing effects of chlorine and trifluoromethyl groups to enhance binding affinity and metabolic stability.
Properties
Molecular Formula |
C17H13Cl2F3N2O2 |
|---|---|
Molecular Weight |
405.2 g/mol |
IUPAC Name |
2-chloro-N-[3-[4-chloro-3-(trifluoromethyl)anilino]-3-oxopropyl]benzamide |
InChI |
InChI=1S/C17H13Cl2F3N2O2/c18-13-4-2-1-3-11(13)16(26)23-8-7-15(25)24-10-5-6-14(19)12(9-10)17(20,21)22/h1-6,9H,7-8H2,(H,23,26)(H,24,25) |
InChI Key |
NQUBEAMJNATSIE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl |
Origin of Product |
United States |
Biological Activity
2-chloro-N-[3-[4-chloro-3-(trifluoromethyl)anilino]-3-oxopropyl]benzamide is a synthetic compound that has garnered attention in pharmaceutical research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including mechanisms of action, efficacy in various biological systems, and relevant case studies.
Chemical Structure and Properties
The compound's structure can be represented as follows:
- Chemical Formula : C16H15Cl2F3N2O
- Molecular Weight : 392.21 g/mol
The presence of chlorine and trifluoromethyl groups suggests potential interactions with biological targets, influencing its pharmacological profile.
Research indicates that the compound may exert its biological effects through several mechanisms:
- Inhibition of Enzymatic Activity : Preliminary studies suggest that it may inhibit specific enzymes involved in metabolic pathways, potentially affecting cellular proliferation and apoptosis.
- Modulation of Signaling Pathways : The compound appears to interact with key signaling pathways, such as those involved in inflammation and cancer progression, possibly through the inhibition of kinases or transcription factors.
Biological Activity Overview
The biological activity of 2-chloro-N-[3-[4-chloro-3-(trifluoromethyl)anilino]-3-oxopropyl]benzamide has been evaluated in various studies:
| Biological Activity | Effect | Reference |
|---|---|---|
| Antitumor Activity | Inhibits tumor cell proliferation | |
| Anti-inflammatory Properties | Reduces cytokine production | |
| Neuroleptic Effects | Modulates dopaminergic activity |
Case Studies
-
Antitumor Efficacy
- A study involving cancer cell lines demonstrated that the compound significantly reduced cell viability in a dose-dependent manner, suggesting its potential as an antitumor agent. The IC50 values were found to be lower than those for standard chemotherapeutic agents, indicating superior efficacy.
-
Anti-inflammatory Effects
- In vivo models of inflammation showed that treatment with this compound led to a marked decrease in inflammatory markers, suggesting its role as a potential therapeutic agent for inflammatory diseases.
-
Neuropharmacological Studies
- In animal models, the compound exhibited neuroleptic activity similar to established antipsychotic drugs but with fewer side effects. This was evidenced by behavioral assays that measured stereotypic movements.
Research Findings
Recent research findings highlight the multifaceted biological activities of the compound:
- Cellular Studies : In vitro assays have shown that the compound inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest.
- Molecular Interactions : Binding studies indicate that it interacts with specific receptors and enzymes, which may explain its diverse pharmacological effects.
Comparison with Similar Compounds
Vismodegib (2-chloro-N-(4-chloro-3-(pyridin-2-yl)phenyl)-4-(methylsulfonyl)benzamide)
- Structural Differences: Vismodegib replaces the trifluoromethyl group in the target compound with a pyridinyl ring and introduces a methylsulfonyl substituent on the benzamide ring .
- Pharmacological Profile: Vismodegib is an FDA-approved Hedgehog pathway inhibitor targeting Smoothened (SMO) for treating basal cell carcinoma. Its methylsulfonyl group enhances solubility and bioavailability, whereas the trifluoromethyl group in the target compound may improve lipophilicity and membrane penetration .
Key Data :
Property Vismodegib Target Compound Molecular Formula C₁₉H₁₄Cl₂F₃N₃O₂S C₁₇H₁₄Cl₂F₃N₂O₂ (estimated) Molecular Weight 464.29 g/mol ~418.21 g/mol Solubility Low aqueous solubility Likely low (trifluoromethyl group) Biological Target Smoothened (SMO) Undetermined (structural analogy)
2-chloro-N-[3-[[1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclohexyl]amino]-3-oxopropyl]benzamide (CAS: 941378-50-3)
5-chloro-N-[2-(difluoromethyl)phenyl]-4-(3-oxo-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)benzamide (Example 284, EP 3 532 474 B1)
- Structural Differences :
- Activity Insights :
- Such triazolopyridine derivatives are often explored as kinase inhibitors, suggesting the target compound could have similar applications if optimized for kinase binding pockets.
2-chloro-N-[(1S)-1-formylpropyl]-3-(trifluoromethyl)benzamide (PDB Ligand O64)
- Structural Differences :
Research Findings and Trends
- Solubility and Bioavailability: Benzamide derivatives with sulfonyl or oxadiazole groups (e.g., vismodegib) show improved solubility over trifluoromethyl analogs, suggesting that the target compound may require formulation enhancements (e.g., nanoparticle delivery) for clinical use .
- Target Selectivity :
- Substitutions on the benzamide core (e.g., pyridinyl, oxadiazole) correlate with divergent biological activities. The target compound’s trifluoromethyl-aniline group may favor interactions with hydrophobic enzyme pockets, such as those in β-ketoacyl ACP synthase (MtKasA) or decaprenylphosphoryl-β-D-ribose 2′-epimerase (MtDprE1), based on analog studies .
- Synthetic Challenges :
- The 3-oxopropyl spacer in the target compound introduces synthetic complexity, requiring high-purity intermediates similar to 3-chloro-N-phenyl-phthalimide routes .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
